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Chemical Structure of Cardiospermin

The core information available is the chemical structure of cardiospermin, as shown below.
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Diagram of cardiospermin's core structure, showing a flavonoid aglycone linked to a glucose molecule. [1]

Based on the structure diagram and common biochemical knowledge, cardiospermin appears to be a

flavonoid glycoside, a class of compounds commonly found in plants. The "glycoside" part of the name

indicates that a sugar molecule (glycone) is attached to a non-sugar part (aglycone). The structure suggests

the aglycone is a flavon, a structure common to flavonoids [1].

Available Data on the Source Plant and Related
Compounds

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 3 Tech Support

https://www.smolecule.com/products/s584328?utm_src=pdf-body
https://www.smolecule.com/products/s584328?utm_src=pdf-interest
https://www.smolecule.com/products/s584328?utm_src=pdf-body
https://www.smolecule.com/products/s584328?utm_src=pdf-body
https://www.smolecule.com/products/s584328?utm_src=pdf-body-img
https://www.smolecule.com/products/s584328?utm_src=pdf-body
https://commons.wikimedia.org/wiki/File:Cardiospermin.svg
https://www.smolecule.com/products/s584328?utm_src=pdf-body
https://commons.wikimedia.org/wiki/File:Cardiospermin.svg
https://www.smolecule.com/products/s584328?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


While direct data on cardiospermin is scarce, research on its source plant, Cardiospermum halicacabum,

and its other chemical constituents provides some context.

The table below summarizes key chemical constituents found in Cardiospermum halicacabum, which

contribute to its documented pharmacological activities [2].

Compound Class
Specific Compound
Examples

Documented Bioactivity (from C.
halicacabum extracts)

Flavonoids Apigenin, Luteolin, Rutin,

Chrysoeriol

Antifungal activity, Anti-inflammatory activity

Fatty Acids β-Arachidic acid Information not available in search results

Other
Components

Tannins, Saponins,
Phytosterols

Information not available in search results

One study demonstrated that a methanol extract of C. halicacabum seeds, which contains a mixture of these

compounds, showed significant antifungal activity against Trichophyton rubrum, a common dermatophyte

[2]. Computational analysis within the same study suggested that the flavonoids luteolin and rutin may

contribute to this effect by potentially inhibiting the fungal chaperone protein Hsp90 [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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